N-(1,1-dioxido-2,3-dihydro-3-thienyl)-2-phenylimidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-phenylimidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C18H15N3O3S/c22-18(19-15-8-9-25(23,24)12-15)14-6-7-17-20-16(11-21(17)10-14)13-4-2-1-3-5-13/h1-11,15H,12H2,(H,19,22)
• InChI Key: YSPZCWDJLKRYFU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)NC(=O)C2=CN3C=C(N=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multi-step reactions starting from basic heterocyclic frameworks. For instance, primary 3-aminothieno[2,3-b]pyridine-2-carboxamides can react with o-formylbenzoic acid to yield complex heterocyclic structures (Vasilin et al., 2014). Such reactions are crucial for constructing the imidazo[1,2-a]pyridine framework.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds, including imidazo[1,2-a]pyridines, is often confirmed through techniques like X-ray structural analysis, which provides insights into their stereochemistry and molecular conformation (Vasilin et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of such compounds involves various cyclization reactions and interactions with different chemical agents. For example, reactions with chloroacetyl chloride or carbonyl compounds can lead to the formation of novel heterocyclic systems (Bakhite et al., 2005).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystalline structure, can be deduced from the molecular structure and synthesis pathways. Crystallographic studies offer detailed insights into these aspects, guiding the understanding of material characteristics (Qin et al., 2019).

Mechanism of Action

Without specific studies or data, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with various biological targets due to its complex structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. Proper safety precautions should be taken when handling any new or unstudied compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activity. This could involve in vitro and in vivo studies, as well as computational modeling.